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Compound of Interest

2,6-dipyridin-2-ylpyridine-4-
Compound Name:
carboxylic acid

Cat. No.: B130572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,6-dipyridin-2-ylpyridine-4-carboxylic
acid, a significant compound in the fields of coordination chemistry, materials science, and
catalysis.

Nomenclature and Identification

The compound 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is a complex organic molecule.
Its systematic and common names are crucial for accurate identification in research and
development.

IUPAC Name: 2,6-dipyridin-2-ylpyridine-4-carboxylic acid[1]

Synonyms: A variety of synonyms are used in literature and commercial listings for this
compound. These include:

2,2".6',2"-Terpyridine-4'-carboxylic acid[1][2]

4'-Carboxy-2,2":6',2"-terpyridine[1]

2,6-bis(2-pyridyl)pyridine-4-carboxylic acid[1]

[2,2":6',2"-Terpyridine]-4'-carboxylic acid[1][2]
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o TPCA (an abbreviation for 2,6-dipyridin-2-ylpyridine-4-carboxylic acid)[3]
Chemical Identifiers:

o CAS Registry Number: 148332-36-9[1][2]

e PubChem CID: 2762749[1]

e Molecular Formula: C16H11N302[1]

Physicochemical Properties

Understanding the physical and chemical properties of 2,6-dipyridin-2-ylpyridine-4-
carboxylic acid is fundamental for its application in experimental settings.

Property Value Source
Molecular Weight 277.28 g/mol PubChem[1]
Appearance Crystalline solid CymitQuimical[2]

Slightly soluble in water. The
Solubilit carboxylic acid group Thermo Scientific[4],
olubili
Y enhances its solubility in polar CymitQuimica[2]

solvents.

2-8°C, sealed in a dry ) ]
Storage Temperature ] Sigma-Aldrich
environment

N Stable under recommended S
Stability N Thermo Scientific[4]
storage conditions.

Incompatibilities Oxidizing agents Thermo Scientific[4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,6-dipyridin-2-ylpyridine-
4-carboxylic acid was not found in the immediate search results, the synthesis of related
pyridine-carboxylic acid derivatives often involves multi-step chemical reactions. For instance,
the synthesis of 4-substituted pyridine-2,6-dicarboxylic acid derivatives can be achieved
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through a one-pot reaction involving pyruvates, aldehydes, and a pyrrolidine-acetic acid
catalyst to form dihydropyran derivatives, which are then reacted with ammonium acetate.[5]
Another general approach for creating similar structures is the Kréhnke pyridine synthesis,
which involves the condensation of a-pyridinium methyl ketone salts with a,3-unsaturated
carbonyl compounds.[6]

A more detailed literature search would be required to identify the specific synthetic route and
purification methods for 2,6-dipyridin-2-ylpyridine-4-carboxylic acid.

Applications in Research and Development

2,6-dipyridin-2-ylpyridine-4-carboxylic acid's unique structure as an organic tridentate
chelating ligand makes it a valuable compound in various scientific applications.[3]

o Catalysis: It forms stable complexes with metal ions, acting as a supporting ligand to
modulate the reactivity and selectivity of metal catalysts. These catalysts are crucial for a
wide range of chemical transformations in organic synthesis and industrial processes.[3]

o Materials Science: It serves as a building block for metal-organic frameworks (MOFs) and
coordination polymers. These materials have tailored porosity and functionality, making them
useful for gas storage, separation technologies, and as supports for catalytic processes.[2][3]

» Biochemical Research: Its ability to interact with biological molecules and metal ions within
biological systems makes it a tool for understanding complex biological processes and for
the development of targeted therapeutic agents.[3]

» Dyestuff Intermediate: The compound is also utilized as an intermediate in the synthesis of
dyes.[4]

Signaling Pathways and Experimental Workflows

Currently, there is no readily available information from the search results detailing specific
signaling pathways in which 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is directly involved.
Its primary role, as described in the literature, is that of a chelating agent and a building block
for larger molecular structures.[2][3]
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An experimental workflow involving this compound would typically follow a logical progression
from synthesis and purification to its application as a ligand in the formation of metal complexes
or as a monomer in polymerization reactions.

Below is a generalized workflow for the utilization of 2,6-dipyridin-2-ylpyridine-4-carboxylic
acid in the synthesis of a metal-organic framework (MOF).
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Generalized Workflow for MOF Synthesis

Compound Preparation

Synthesis of
2,6-dipyridin-2-ylpyridine-4-carboxylic acid

Purification and
Characterization (e.g., NMR, MS)

MOF Assembly

Mixing of Ligand and
Metal Salt in Solvent

Solvothermal or
Hydrothermal Reaction

Isolation of MOF Crystals
(e.g., Filtration)

Material Chdracterization

Structural Analysis
(e.g., XRD, SEM)

l

Property Measurement
(e.g., Gas Adsorption, Catalytic Activity)

Click to download full resolution via product page

A generalized experimental workflow for the synthesis and characterization of a Metal-Organic
Framework (MOF) using 2,6-dipyridin-2-ylpyridine-4-carboxylic acid as a ligand.
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Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is associated with the following hazards:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For complete safety information, refer to the Material Safety Data Sheet (MSDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide on 2,6-dipyridin-2-
ylpyridine-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130572#iupac-name-and-synonyms-for-2-6-dipyridin-
2-ylpyridine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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